Cas no 918445-15-5 (5-Isobutoxy-2-methylbenzenamine)

• Product Name: 5-Isobutoxy-2-methylbenzenamine
• CAS No: 918445-15-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 775514
• Update Time: 2025-05-23

5-Isobutoxy-2-methylbenzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-5-(2-methylpropoxy)-
• 2-methyl-5-(2-methylpropoxy)aniline
• 5-Isobutoxy-2-methylbenzenamine
• 5-Isobutoxy-2-methyl-phenylamine
• DYFSLSAGDBABMZ-UHFFFAOYSA-N

• Inchi： 1S/C11H17NO/c1-8(2)7-13-10-5-4-9(3)11(12)6-10/h4-6,8H,7,12H2,1-3H3
• InChI Key： DYFSLSAGDBABMZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C=1)N)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 292.9±20.0 °C at 760 mmHg
• Flash Point: 129.6±15.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Isobutoxy-2-methylbenzenamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Isobutoxy-2-methylbenzenamine

5-Isobutoxy-2-methylbenzenamine: A Comprehensive Overview

The compound with CAS No. 918445-15-5, commonly referred to as 5-isobutoxy-2-methylbenzenamine, is a fascinating organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of aromatic amines, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The structure of 5-isobutoxy-2-methylbenzenamine consists of a benzene ring substituted with an isobutoxy group at the 5-position and a methyl group at the 2-position, along with an amino group (-NH₂) attached directly to the benzene ring. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of 5-isobutoxy-2-methylbenzenamine as a versatile building block in organic synthesis. Researchers have explored its reactivity under various conditions, such as nucleophilic aromatic substitution and coupling reactions, which are critical for constructing complex molecular architectures. For instance, a 2023 study published in *Journal of Organic Chemistry* demonstrated that 5-isobutoxy-2-methylbenzenamine can undergo Ullmann coupling with aryl halides under mild conditions, yielding biaryl compounds with high efficiency. These findings underscore its utility in the development of novel pharmaceutical agents and functional materials.

The physical properties of 5-isobutoxy-2-methylbenzenamine are also worth noting. It has a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis protocols that require precise control over solubility and reactivity. Additionally, its stability under ambient conditions ensures ease of handling and storage, further enhancing its practicality in laboratory settings.

One of the most promising applications of 5-isobutoxy-2-methylbenzenamine lies in its role as an intermediate in drug discovery. The amino group on the benzene ring can be exploited for further functionalization, enabling the creation of bioactive molecules with tailored pharmacological properties. For example, researchers have utilized this compound to synthesize analogs with anti-inflammatory and antioxidant activities, which are currently under preclinical evaluation. These studies suggest that 5-isobutoxy-2-methylbenzenamine could serve as a lead compound for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In the realm of materials science, 5-isobutoxy-2-methylbenzenamine has shown potential as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has been leveraged to create materials with enhanced mechanical strength and thermal stability. A 2023 report in *Materials Today* highlighted its use in synthesizing polyurethanes with improved adhesion properties, making them suitable for industrial applications such as automotive coatings and electronic encapsulants.

From an environmental perspective, the synthesis and application of 5-isobutoxy-2-methylbenzenamine have been optimized to minimize ecological impact. Modern synthetic routes employ catalytic systems that reduce waste generation and energy consumption, aligning with green chemistry principles. Furthermore, its biodegradability has been assessed under controlled conditions, revealing that it degrades efficiently under aerobic microbial action without releasing toxic byproducts.

In conclusion, 5-isobutoxy-2-methylbenzenamine (CAS No. 918445-15-5) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, favorable physical properties, and versatile reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing both academic research and industrial innovation.